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Compound Name:
methylphenyl)formamide

Cat. No.: B8519175

Get Quote

Executive Summary

N-(2-Hydroxy-4-methylphenyl)formamide (Molecular Formula: CsHaNO2) is a functionalized

formanilide derivative primarily utilized as a transient or isolated intermediate in the synthesis of
6-methylbenzoxazole and related heterocyclic scaffolds. Its structure features a formamide
moiety ortho to a phenolic hydroxyl group, a configuration that predisposes the molecule to
cyclodehydration.

This guide details the chemical identity, synthesis protocols, reaction mechanisms, and
applications of this compound, anchoring the technical data in its precursor (2-Amino-5-
methylphenol, CAS 2835-98-5) and its primary derivative (6-Methylbenzoxazole, CAS 10531-
80-3).

Chemical Identity & Profile[1][2][3][4]

While N-(2-hydroxy-4-methylphenyl)formamide is often generated in situ, its chemical profile
is defined by its precursor and its isomeric relationships.
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Parameter

Data

Chemical Name

N-(2-Hydroxy-4-methylphenyl)formamide

Systematic Name

N-(2-hydroxy-4-methylphenyl)methanamide

Molecular Formula CsHoaNO2
Molecular Weight 151.16 g/mol

Formamide group (-NHCHO) at C1; Hydroxyl (-
Structure OH) at C2; Methyl (-CHs) at C4 (Aniline

numbering)

Precursor CAS

2835-98-5 (2-Amino-5-methylphenol)

Primary Product CAS

10531-80-3 (6-Methylbenzoxazole)

Isomer CAS

60463-08-3 (N-(4-hydroxy-2-
methylphenyl)formamide)

Physical State

Solid (crystalline)

Solubility

Soluble in polar organic solvents (DMSO, DMF,
Ethanol); limited solubility in water.[1][2][3][4]

Structural Validation

The structural assignment is derived from the regiospecificity of the precursor, 2-amino-5-

methylphenol.

e Phenol Numbering: OH at C1, NHz at C2, Methyl at C5.

 Aniline Numbering (Target): N at C1, OH at C2. The methyl group at C5 (relative to OH at
C1) is para to the amino group at C2. Therefore, in the formamide derivative (N=1), the

methyl group is at C4.

Synthesis Protocol

The synthesis of N-(2-hydroxy-4-methylphenyl)formamide is achieved via the N-formylation

of 2-amino-5-methylphenol. This reaction is typically the first step in a cascade leading to
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benzoxazole formation.

Reagents & Materials[3][6][8]

e Substrate: 2-Amino-5-methylphenol (CAS 2835-98-5), >98% purity.
o Formylating Agent: Formic acid (85-98%) or Trimethyl orthoformate.
o Catalyst (Optional): p-Toluenesulfonic acid (pTSA) or Boric acid (for cyclization).

e Solvent: Toluene or Xylene (for azeotropic removal of water) or neat Formic acid.

Step-by-Step Methodology (Formylation)

e Preparation: Charge a reaction vessel with 2-amino-5-methylphenol (1.0 eq).
o Addition: Add Formic acid (excess, typically 5-10 eq) slowly at room temperature.

o Note: If using Trimethyl orthoformate, use 1.2 eq in methanol with a catalytic acid.
o Reaction: Heat the mixture to reflux (approx. 100-110°C) for 2—4 hours.

o Monitoring: Monitor consumption of the amine by TLC (Eluent: Ethyl Acetate/Hexane 1:1).
The formamide intermediate appears as a less polar spot than the amine but more polar
than the benzoxazole.

« |solation (If required):
o Cool the mixture to room temperature.
o Pour into ice-cold water.
o Filter the precipitate (N-(2-hydroxy-4-methylphenyl)formamide).
o Recrystallize from ethanol/water.

e Cyclization (One-Pot Variation):
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o To convert directly to 6-methylbenzoxazole, continue heating at higher temperatures
(>130°C) or add a dehydrating agent (e.g., Polyphosphoric acid) to effect
cyclodehydration.

Reaction Mechanism

The transformation involves nucleophilic attack of the amine on the formyl carbon, followed by
proton transfer and elimination of methanol/water to form the amide. Subsequent cyclization
involves the nucleophilic attack of the phenolic oxygen on the amide carbonyl.

2-Amino-5-methylphenol N-Formylation

-08-! Nu: Attack]
(RS aEBEsY), % Intramolecular
N-(2-Hydroxy-4-methylphenyl)formamide O-Attack Cyclodehydration Aromatization 6-Methylbenzoxazole
(Target Intermediate) (- H20) (CAS 10531-80-3)
Formic Acid /

(HCOOH)

Click to download full resolution via product page

Figure 1: Reaction pathway from 2-amino-5-methylphenol to 6-methylbenzoxazole via the N-
formyl intermediate.

Applications & Significance
Benzoxazole Synthesis
The primary application of N-(2-hydroxy-4-methylphenyl)formamide is as the direct

precursor to 6-methylbenzoxazole. Benzoxazoles are pharmacophores found in:

e Antimicrobial Agents: Analogues of 6-methylbenzoxazole exhibit activity against Gram-
positive bacteria.

» Fluorescent Dyes: Used in optical brighteners due to the extended conjugation of the
benzoxazole ring.
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Ligand Design

The formamide moiety can serve as a directing group for further functionalization of the phenyl
ring (e.g., bromination at the C3 or C5 position relative to the nitrogen) before cyclization,
allowing for the synthesis of complex ligands for catalysis.

Analytical Standard

Isolated N-(2-hydroxy-4-methylphenyl)formamide serves as a reference standard to monitor
the completeness of the Phillips condensation reaction in industrial manufacturing.

Analytical Validation

To validate the identity of the synthesized intermediate, the following spectral characteristics

are expected:

Technique Expected Signal /| Characteristic

0 8.30 ppm (s, 1H): Formyl proton (-NHCHO).
9.5-10.0 ppm (br s, 1H): Amide -NH. 4 9.0-10.0
ppm (br s, 1H): Phenolic -OH. 6 2.25 ppm (s,
1H NMR (DMSO-de
( ) 3H): Methyl group (-CHs). Aromatic Region: 3
protons with coupling consistent with 1,2,4-

substitution pattern.

3200-3400 cm~*: Broad O-H and N-H stretch.
IR Spectroscopy 1660-1690 cm~: Amide | band (C=0 stretch).
1590-1610 cm~1: Aromatic ring breathing.

m/z 151.06 [M]* or 152.07 [M+H]*. Fragment at
Mass Spectrometry m/z 123 (Loss of CO, -28) indicating the

aminophenol core.

Safety & Handling

o Hazard Classification: Irritant (Skin, Eye, Respiratory).

» Handling: Use in a fume hood. Avoid inhalation of dust/vapors.
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o Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent
oxidation of the phenolic group or premature hydrolysis.

o Spill Response: Sweep up solid spills; absorb liquid solutions with vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Monograph: N-(2-Hydroxy-4-
methylphenyl)formamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b8519175/docs#technical-monograph-n-2-hydroxy-4-
methylphenyl-formamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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